Cas no 1806426-56-1 (6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride)

• Product Name: 6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride
• CAS No: 1806426-56-1
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• CID: 5005013
• Update Time: 2025-10-24

6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C7H5ClFNO4S/c1-4-2-3-5(9)7(15(8,13)14)6(4)10(11)12/h2-3H,1H3
• InChI Key： MMPFJXODXXGWTM-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C)C=1[N+](=O)[O-])F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3

Additional information on 6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride

Comprehensive Overview of 6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806426-56-1)

6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806426-56-1) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a fluoro substituent and a nitro group, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists frequently search for this compound due to its role in peptide coupling, heterocycle formation, and bioconjugation applications. The growing demand for high-purity intermediates in drug discovery has further amplified interest in this chemical.

In recent years, the compound has gained attention in the context of green chemistry and sustainable synthesis. Many users inquire about eco-friendly alternatives or solvent-free reactions involving 6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride. Its compatibility with microwave-assisted synthesis and catalytic methods aligns with modern trends toward reducing environmental impact. Additionally, its applications in proteomics and biomarker development have sparked discussions in academic forums, particularly regarding its selectivity in post-translational modification studies.

The compound’s stability under anhydrous conditions and reactivity with amines are frequently explored topics in industrial forums. Users often search for storage recommendations, handling protocols, and compatibility with other reagents. Analytical chemists also emphasize its utility in HPLC derivatization and mass spectrometry, where its nitrobenzenesulfonyl moiety enhances detection sensitivity. These attributes make it a staple in high-throughput screening workflows.

From a commercial perspective, 6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride is often compared to analogous sulfonating agents like tosyl chloride or mesyl chloride. Market analyses highlight its niche role in custom synthesis and contract manufacturing, with suppliers focusing on batch-to-batch consistency and regulatory compliance. FAQs revolve around scaling up reactions and minimizing byproducts, reflecting its industrial relevance.

Emerging applications in material science, such as its use in polymeric coatings and surface functionalization, have expanded its footprint beyond traditional chemistry. Researchers are investigating its potential in photoresist technologies and nanoparticle conjugation, addressing queries about thermal stability and UV absorption properties. This interdisciplinary appeal underscores its versatility.

In summary, 6-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806426-56-1) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its structural modularity and functional group diversity ensure sustained interest, while innovations in synthetic methodology continue to unlock new possibilities. As industries prioritize precision and sustainability, this compound remains a critical tool for innovation.